2,2,5,5-tetramethyl-N-(2-methylpropyl)oxolan-3-amine

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• SMILES: CC(C)CNC1CC(OC1(C)C)(C)C
• InChI: InChI=1S/C12H25NO/c1-9(2)8-13-10-7-11(3,4)14-12(10,5)6/h9-10,13H,7-8H2,1-6H3
• InChIKey: OPFYOBZJYLGROJ-UHFFFAOYSA-N

2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine: Physicochemical Profile and Availability

2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine (CAS 1541474-09-2) is a secondary amine built on the 2,2,5,5-tetramethyloxolane (TMO) scaffold, a hindered cyclic ether distinguished by four methyl groups that replace all hydrogen atoms adjacent to the ring oxygen [1]. This structural feature renders the core inherently non-peroxide-forming, a safety advantage over conventional tetrahydrofuran (THF)-based amines [2]. The compound carries an N-isobutyl substituent at the 3-position, yielding a molecular formula of C12H25NO, a molecular weight of 199.33 g/mol, a computed XLogP3 of 2.4, and a topological polar surface area (TPSA) of 21.3 Ų [3]. It is commercially available as a research-grade screening compound (typical purity 95%) from suppliers including AK Scientific and Enamine [3].

1

Non-peroxide-forming TMO ether scaffold, suitable for long-term storage and high-throughput screening libraries.

2

Intermediate computed lipophilicity (XLogP3 ~2.4) positioned between N-isopropyl and N-cyclopropyl analogs.

3

Three rotatable bonds allow conformational sampling for targets with sterically demanding binding sites.

• [1] Wikipedia contributors. 2,2,5,5-Tetramethyltetrahydrofuran. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/2,2,5,5-Tetramethyltetrahydrofuran (accessed 2026-05-01). View Source
• [2] Byrne, F., Forier, B., Bossaert, G., Hoebers, C., Farmer, T. J., & Hunt, A. J. (2017). 2,2,5,5-Tetramethyltetrahydrofuran (TMTHF): a non-polar, non-peroxide forming ether replacement for hazardous hydrocarbon solvents. Green Chemistry, 19(15), 3671–3678. View Source
• [3] PubChem Compound Summary for CID 75356341. 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356341 (accessed 2026-05-01). View Source

N-Alkyl Substitution Specificity in 2,2,5,5-Tetramethyloxolan-3-amine

Within the 2,2,5,5-tetramethyloxolan-3-amine series, the N-alkyl substituent is the sole variable that meaningfully modulates lipophilicity, steric bulk, and conformational flexibility without altering the core safety profile . Substituting the N-isobutyl group for a smaller N-isopropyl group (CAS 1512974-05-8) reduces the computed XLogP3 by 0.5 log units (from 2.4 to 1.9) and eliminates one rotatable bond, while switching to the unsubstituted parent amine (CAS 857821-82-0) drops the measured logP to 1.372 [1][2]. Conversely, a bulkier N-(3-methylbutyl) chain increases molecular weight by 14 g/mol and introduces additional branching, which can alter solubility and target engagement profiles . These are not cosmetic differences; in medicinal chemistry and chemical biology, a ΔlogP of 0.5 can shift a compound across permeability thresholds, and altered rotatable bond count directly impacts entropic binding penalties. Generic interchange of N-alkyl variants without experimental validation therefore carries a high risk of divergent ADME, potency, and selectivity outcomes.

LogP shift N-alkyl variation (isobutyl → isopropyl) reduces computed logP by ~0.5 units, potentially altering permeability classification in ADME models.

Rotatable bonds Replacing the N-isobutyl group with N-isopropyl removes one rotatable bond; this can change conformational entropy and binding-mode preferences.

Not interchangeable N-isopropyl, parent amine, or other chain-length analogs may exhibit divergent ADME and potency profiles; direct substitution without experimental validation is not recommended.

• [1] PubChem Compound Summary for CID 75356338. 2,2,5,5-Tetramethyl-N-(propan-2-yl)oxolan-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356338 (accessed 2026-05-01). View Source
• [2] ChemBase. 2,2,5,5-Tetramethyloxolan-3-amine (EN300-127491): Product Details and Physicochemical Data. https://www.chembase.cn/substance-527896.html (accessed 2026-05-01). View Source

Comparative Evidence: 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine vs. Analogs

Lipophilicity: Intermediate logP Balance vs. N-Isopropyl and Parent Amine

The computed partition coefficient (XLogP3) of 2,2,5,5-tetramethyl-N-(2-methylpropyl)oxolan-3-amine is 2.4, positioning it approximately midway between the more polar N-isopropyl analog (XLogP3 = 1.9) and the slightly more lipophilic N-cyclopropyl analog (logP = 2.5) [1][2]. The unsubstituted parent amine has a measured logP of only 1.372 [3]. A logP of 2.4 falls within the optimal range (2–3) associated with balanced passive permeability and aqueous solubility, whereas the N-isopropyl analog at 1.9 borders on the lower limit for CNS-targeted compounds, and the parent amine at 1.372 is substantially more polar. This 0.5 log unit difference from the N-isopropyl variant corresponds to a ~3.2-fold difference in octanol-water partition ratio, sufficient to meaningfully alter membrane permeation rates.

Lipophilicity (XLogP3)

Cross-study comparable

Target: 2.4

N-isopropyl: 1.9
Parent amine: 1.372
N-cyclopropyl: 2.5

Δ +0.5 vs N-isopropyl; +1.0 vs parent amine

Intermediate logP may support balanced permeability and solubility in ADME optimization.

Computed values; experimental logD confirmation advised.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3 / logP)
Target Compound Data	XLogP3 = 2.4 (PubChem computed)
Comparator Or Baseline	N-isopropyl analog: XLogP3 = 1.9; Parent amine: logP = 1.372 (measured); N-cyclopropyl analog: logP = 2.5
Quantified Difference	ΔXLogP3 = +0.5 vs. N-isopropyl; +1.0 vs. parent amine; −0.1 vs. N-cyclopropyl
Conditions	Computed via XLogP3 algorithm (PubChem) and measured logP (ChemBase)

Why This Matters

A ΔlogP of 0.5 can shift a compound's predicted permeability class in ADME models; this intermediate lipophilicity may offer a broader experimental window for optimizing both permeability and solubility relative to more polar or more lipophilic analogs.

• [1] PubChem Compound Summary for CID 75356341. 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine. XLogP3 = 2.4. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 75356338. 2,2,5,5-Tetramethyl-N-(propan-2-yl)oxolan-3-amine. XLogP3 = 1.9. National Center for Biotechnology Information. View Source
• [3] ChemBase. 2,2,5,5-Tetramethyloxolan-3-amine (EN300-127491): Hydrophobicity (logP) = 1.372. https://www.chembase.cn/substance-527896.html. View Source

Conformational Flexibility: Rotatable Bond Advantage Over N-Isopropyl Analog

The N-isobutyl substituent introduces three rotatable bonds in the target compound, compared to only two in the N-isopropyl analog (CAS 1512974-05-8) [1][2]. The additional rotatable bond arises from the branching at the isobutyl carbon, providing the molecule with greater conformational sampling capacity. While higher rotatable bond counts are generally associated with increased entropic penalties upon target binding, the value of 3 remains well below the drug-likeness threshold of ≤10 and may facilitate induced-fit binding to targets with deeper or more contoured binding pockets where the N-isopropyl analog's restricted geometry limits accommodation.

Rotatable Bonds

Cross-study comparable

3 rotatable bonds (N-isobutyl)

N-isopropyl analog: 2

+1 rotatable bond

Added conformational flexibility may facilitate induced-fit binding to sterically demanding pockets.

Computed by Cactvs; entropic penalty remains below typical drug-likeness threshold.

Evidence Dimension	Number of rotatable bonds (nRotB)
Target Compound Data	nRotB = 3 (PubChem computed)
Comparator Or Baseline	N-isopropyl analog: nRotB = 2
Quantified Difference	+1 rotatable bond vs. N-isopropyl analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The extra rotatable bond increases the accessible conformational space, which may be advantageous for engaging targets with sterically demanding binding sites where the more rigid N-isopropyl analog fails to adopt productive binding poses.

• [1] PubChem Compound Summary for CID 75356341. 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine. Rotatable Bond Count = 3. View Source
• [2] PubChem Compound Summary for CID 75356338. 2,2,5,5-Tetramethyl-N-(propan-2-yl)oxolan-3-amine. Rotatable Bond Count = 2. View Source

Non-Peroxide-Forming TMO Scaffold: Safety vs. THF-Derived Amines

The 2,2,5,5-tetramethyloxolane (TMO) scaffold is structurally incapable of forming organic peroxides because all four hydrogen atoms adjacent to the ring oxygen are replaced by methyl groups, eliminating the labile C–H bonds required for autoxidation [1]. This contrasts fundamentally with tetrahydrofuran (THF) and other common ethereal solvents (diethyl ether, CPME), which accumulate shock-sensitive peroxides upon air exposure and require rigorous inhibitor monitoring [1][2]. The TMO core has been experimentally validated as an inherently non-peroxide-forming ether in both neat form and under reaction conditions relevant to palladium-catalyzed cross-couplings [3]. This safety feature is conferred to all 3-amino derivatives of TMO, including the target compound, representing a class-level advantage over any amine built on a conventional THF or dioxolane scaffold. TMO also exhibits solvation properties similar to toluene, with a density of 0.811 g/cm³ at 25 °C and a boiling point of 112 °C [1].

Peroxide Formation Risk

Class-level inference

Non-peroxide-forming (0 α-H)

THF-based amines: peroxide-forming

Structural elimination of labile C–H bonds adjacent to ether oxygen

Removes peroxide hazard during long-term storage and automated screening workflows.

Class property validated for TMO scaffold; standard storage monitoring still recommended.

Evidence Dimension	Peroxide-forming potential (structural basis)
Target Compound Data	Non-peroxide-forming (0 H atoms α to ether oxygen on TMO ring)
Comparator Or Baseline	THF-based amines: peroxide-forming (2 H atoms α to oxygen per α-carbon); Diethyl ether: peroxide-forming; CPME: peroxide-forming
Quantified Difference	Structural elimination of all α-hydrogens adjacent to ether oxygen; no peroxide detected under standard handling conditions
Conditions	Structural analysis (TMO core); experimentally validated in Green Chemistry (2017, 19, 3671–3678)

Why This Matters

For laboratories managing large compound collections or conducting long-term stability studies, the non-peroxide-forming scaffold eliminates a critical safety hazard and reduces the operational burden of peroxide testing, making this compound class preferable for automated storage and high-throughput screening workflows.

• [1] Wikipedia contributors. 2,2,5,5-Tetramethyltetrahydrofuran. 'The absence of hydrogen atoms adjacent to the oxygen means that TMTHF (TMO) does not form peroxides, unlike other common ethers such as tetrahydrofuran, diethyl ether and CPME.' View Source
• [2] Byrne, F. et al. (2017). 2,2,5,5-Tetramethyltetrahydrofuran (TMTHF): a non-polar, non-peroxide forming ether replacement for hazardous hydrocarbon solvents. Green Chemistry, 19(15), 3671–3678. View Source
• [3] Sangon, S. et al. (2023). Application of hindered ether solvents for palladium catalyzed Suzuki-Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. Organic & Biomolecular Chemistry, 21(12), 2603–2609. PMID: 36896732. View Source

TPSA Consistency Across N-Alkyl Variants

The topological polar surface area (TPSA) of 2,2,5,5-tetramethyl-N-(2-methylpropyl)oxolan-3-amine is 21.3 Ų, identical to that of the N-isopropyl analog and consistent with the class [1][2]. This value falls well below the commonly applied TPSA threshold of 60 Ų for good oral absorption and 90 Ų for blood-brain barrier penetration. The invariance of TPSA across N-alkyl chain variations (isobutyl, isopropyl, cyclopropyl) indicates that the N-substituent does not introduce additional polar atoms, meaning all analogs in this series share the same predicted passive membrane permeability baseline. The differentiation therefore depends entirely on lipophilicity (logP) and molecular weight, where the N-isobutyl compound occupies a distinct intermediate position.

TPSA

Cross-study comparable

21.3 Ų

N-isopropyl analog: 21.3 Ų

ΔTPSA = 0 Ų (identical core)

Invariant TPSA across N-alkyl variants simplifies lipophilicity-driven permeability optimization.

All analogs share the same polar surface area baseline.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 21.3 Ų
Comparator Or Baseline	N-isopropyl analog: TPSA = 21.3 Ų; N-cyclopropyl analog: TPSA ~21.3 Ų (identical core)
Quantified Difference	ΔTPSA = 0 Ų (identical across N-alkyl variants of this scaffold)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The consistently low TPSA across the series means that lipophilicity becomes the dominant tunable parameter for permeability optimization; the N-isobutyl compound's XLogP3 of 2.4 offers a distinct balance point that cannot be achieved by the N-isopropyl (1.9) or parent amine (1.372) variants.

• [1] PubChem Compound Summary for CID 75356341. 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine. TPSA = 21.3 Ų. View Source
• [2] PubChem Compound Summary for CID 75356338. 2,2,5,5-Tetramethyl-N-(propan-2-yl)oxolan-3-amine. TPSA = 21.3 Ų. View Source

Application Scenarios for 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine

Lead Optimization: Intermediate Lipophilicity in TMO Amine Series

In medicinal chemistry programs where the TMO scaffold has been selected for its safety profile, the N-isobutyl variant provides an XLogP3 of 2.4, which is a 0.5 log unit increase over the N-isopropyl analog (XLogP3 = 1.9) without altering TPSA, hydrogen bond donor/acceptor counts, or the non-peroxide-forming property. This makes it the logical choice when structure-activity relationship (SAR) exploration calls for increased lipophilicity to improve membrane permeability or target engagement in a lipophilic binding pocket, while avoiding the higher molecular weight and additional branching of N-(3-methylbutyl) variants. Procurement should specify this compound when the desired logP window is 2.2–2.6, as no other commercially available analog in this series occupies this precise lipophilicity space [1][2].

HTS Library Design: Long-Term Storage Safety

The non-peroxide-forming nature of the TMO core eliminates the risk of peroxide accumulation during prolonged storage in air-exposed or DMSO-dissolved formats, a known hazard for THF-containing compounds [1]. For HTS facilities managing collections of >100,000 compounds, the operational cost of periodic peroxide testing and the safety risk of explosive peroxide crystallization are non-trivial. Incorporating the 2,2,5,5-tetramethyloxolan-3-amine series—including the N-isobutyl variant—reduces this burden. Among the series, the N-isobutyl compound's intermediate logP and 3 rotatable bonds may provide a broader sampling of chemical space compared to the more rigid N-isopropyl analog, making it a more versatile screening candidate [2].

Fragment-Based Drug Discovery: Balanced Conformational Flexibility

With a molecular weight of 199.33 g/mol, 14 heavy atoms, and 3 rotatable bonds, this compound sits comfortably within fragment-like chemical space (MW <300, heavy atoms ≤22). Relative to the N-isopropyl analog (nRotB = 2), the additional rotatable bond provides enhanced conformational sampling that may enable the fragment to adopt productive binding poses in targets with irregular or deep binding pockets. The TPSA of 21.3 Ų and XLogP3 of 2.4 predict favorable passive permeability, supporting both biochemical and cell-based fragment screening formats [1][2].

Green Chemistry: TMO-Derived Amine Intermediates

The TMO scaffold is recognized as a sustainable, potentially bio-based solvent with solvation properties comparable to toluene but without the associated toxicity and peroxide hazards [1][2]. The 3-amino-TMO derivatives, including the N-isobutyl compound, can serve as synthetic intermediates in reaction sequences where the use of a TMO-compatible amine building block maintains the overall green chemistry profile of the process. This is particularly relevant for pharmaceutical process chemistry groups seeking to replace THF-derived amine intermediates with inherently safer alternatives [3].

Application

Selection Property

Validation Focus

Lead optimization SAR

Intermediate computed lipophilicity and conformational flexibility

Lipophilicity-activity correlation in ADME assays; binding-mode studies by X-ray or NMR

HTS compound storage

Non-peroxide-forming TMO scaffold

Long-term storage stability under air/DMSO; periodic peroxide monitoring validation

Fragment-based screening

Fragment-like profile (MW

Ligand efficiency metrics and binding-mode characterization by structural biology

Sustainable synthesis

TMO-derived secondary amine building block

Reaction compatibility with green solvent systems; safety data review for scale-up

• [1] Byrne, F. et al. (2017). 2,2,5,5-Tetramethyltetrahydrofuran (TMTHF): a non-polar, non-peroxide forming ether replacement for hazardous hydrocarbon solvents. Green Chemistry, 19(15), 3671–3678. View Source
• [2] PubChem Compound Summary for CID 75356341. 2,2,5,5-Tetramethyl-N-(2-methylpropyl)oxolan-3-amine. Computed physicochemical properties. View Source
• [3] Sangon, S. et al. (2023). Application of hindered ether solvents for palladium catalyzed Suzuki-Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. Organic & Biomolecular Chemistry, 21(12), 2603–2609. View Source